Cas no 186454-69-3 (Furo2,3-Dpyrimidin-4(3H)-one)

Furo2,3-Dpyrimidin-4(3H)-one structure
Product Name:Furo2,3-Dpyrimidin-4(3H)-one
CAS No:186454-69-3
Molecular Formula:C6H4N2O2
Molecular Weight:136.10816
MDL:MFCD18834319
CID:114817
PubChem ID:18919058
Furo2,3-Dpyrimidin-4(3H)-one Properties
Names and Identifiers
-
- Furo[2,3-d]pyrimidin-4(3H)-one
- 3H-furo[2,3-d]pyrimidin-4-one
- AG-E-35658
- CTK0H1322
- CTK8H3806
- furo[2,3-d]pyrimidin-4(1h)-one
- SureCN2976500
- SureCN7016170
- Furo[2,3-d]pyrimidin-4(1H)-one (9CI)
- 186454-69-3
- AKOS006380675
- SCHEMBL10435709
- DTXSID40596472
- MFCD18834319
- Furo [2,3-d]pyrimidin-4-ol
- Furo[2,3-d]pyrimidin-4(1H)-one(9CI)
- AS-36146
- furo[2,3-d]pyrimidin-4-one
- SCHEMBL2976500
- CS-0171536
- DB-265106
- 3H,4H-furo[2,3-d]pyrimidin-4-one
-
- MDL: MFCD18834319
- InChIKey: GBRNPUKAAYSNOS-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H4N2O2/c9-5-4-1-2-10-6(4)8-3-7-5/h1-3H,(H,7,8,9)
- SMILES: C1=COC2=NC=NC(=C12)O
Computed Properties
- Exact Mass: 136.02732
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 136.027277375g/mol
- Heavy Atom Count: 10
- Complexity: 190
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 54.6
- Color/Form: Pale-yellow to Yellow-brown Solid
Furo2,3-Dpyrimidin-4(3H)-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00B1O4-100mg |
Furo[2,3-d]pyrimidin-4(1H)-one (9CI) |
186454-69-3 | 97% | 100mg |
$368.00 | 2025-02-25 | |
A2B Chem LLC | AF14580-100mg |
3H,4H-Furo[2,3-d]pyrimidin-4-one |
186454-69-3 | 97% | 100mg |
$324.00 | 2024-04-20 | |
abcr | AB306886-100 mg |
Furo[2,3-d]pyrimidin-4(3H)-one; 97% |
186454-69-3 | 100mg |
€962.70 | 2023-04-26 | ||
Ambeed | A286755-1g |
Furo[2,3-d]pyrimidin-4(3H)-one |
186454-69-3 | 98% | 1g |
$1378.0 | ||
AstaTech | 52741-0.1/G |
FURO[2,3-D]PYRIMIDIN-4(3H)-ONE |
186454-69-3 | 97% | 0.1/G |
$574 | 2022-06-02 | |
Chemenu | CM319375-1g |
Furo[2,3-d]pyrimidin-4(3H)-one |
186454-69-3 | 95% | 1g |
$*** | 2023-03-30 | |
Enamine | EN300-115325-1.0g |
3H,4H-furo[2,3-d]pyrimidin-4-one |
186454-69-3 | 1.0g |
$854.0 | |||
eNovation Chemicals LLC | Y1253996-100mg |
Furo[2,3-d]pyrimidin-4(1H)-one (9CI) |
186454-69-3 | 97% | 100mg |
$1095 | ||
TRC | F822575-1mg |
Furo[2,3-D]pyrimidin-4(3H)-one |
186454-69-3 | 1mg |
$ 70.00 | 2022-06-04 |
Furo2,3-Dpyrimidin-4(3H)-one Related Literature
-
Mai A. Mansour,Mamdouh A. Oraby,Zeinab A. Muhammad,Deena S. Lasheen,Hatem M. Gaber,Khaled A. M. Abouzid RSC Adv. 2022 12 8193
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:186454-69-3)Furo2,3-Dpyrimidin-4(3H)-one

Purity:99%
Quantity:1g
Price($):1240.0